Cas no 1099474-28-8 (2-Fluoro Atorvastatin tert-Butyl Ester)

• Product Name: 2-Fluoro Atorvastatin tert-Butyl Ester
• CAS No: 1099474-28-8
• MF: C₄₀H₄₇FN₂O₅
• MW: 654.809994935989
• CID: 4730094
• Update Time: 2025-06-08

2-Fluoro Atorvastatin tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(4R,6R)-6-[2-[2-(2-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• 2-Fluoro Atorvastatin tert-Butyl Ester

• Inchi： 1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-28-18-12-9-13-19-28)34(27-16-10-8-11-17-27)37(31-20-14-15-21-32(31)41)43(36)23-22-29-24-30(47-40(6,7)46-29)25-33(44)48-39(3,4)5/h8-21,26,29-30H,22-25H2,1-7H3,(H,42,45)/t29-,30-/m1/s1
• InChI Key： DKLDCYSMISEWEJ-LOYHVIPDSA-N
• SMILES： FC1C=CC=CC=1C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@@H]1C[C@H](CC(=O)OC(C)(C)C)OC(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1050
• XLogP3: 7.8
• Topological Polar Surface Area: 78.8

Additional information on 2-Fluoro Atorvastatin tert-Butyl Ester

Comprehensive Overview of 2-Fluoro Atorvastatin tert-Butyl Ester (CAS No. 1099474-28-8): Properties, Applications, and Industry Insights

The compound 2-Fluoro Atorvastatin tert-Butyl Ester (CAS No. 1099474-28-8) is a fluorinated derivative of atorvastatin, a well-known statin widely used in cardiovascular therapeutics. This esterified variant, featuring a tert-butyl group and a fluoro substitution at the 2-position, has garnered significant attention in pharmaceutical research due to its unique chemical properties and potential applications. As the demand for modified statins and prodrug intermediates grows, this compound serves as a critical building block in synthetic chemistry and drug development pipelines.

In recent years, the pharmaceutical industry has witnessed a surge in interest around fluorinated compounds, driven by their enhanced metabolic stability and bioavailability. The strategic incorporation of fluorine into drug candidates, as seen in 2-Fluoro Atorvastatin tert-Butyl Ester, aligns with modern medicinal chemistry trends aimed at optimizing pharmacokinetic profiles. Researchers frequently search for terms like "fluorinated statin derivatives" or "atorvastatin prodrug synthesis", reflecting the compound's relevance in cutting-edge studies.

The tert-butyl ester moiety in this molecule plays a pivotal role as a protecting group during multi-step synthetic routes, a topic frequently discussed in organic chemistry forums and peptide synthesis communities. This functional group enhances the compound's solubility in organic solvents, facilitating purification processes—a key consideration for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this high-purity intermediate, addressing common quality control queries from procurement specialists.

From a therapeutic perspective, modifications like 2-fluorination can influence the compound's interaction with HMG-CoA reductase, the target enzyme of statins. This has sparked discussions in drug repurposing circles and structure-activity relationship (SAR) studies, particularly regarding how subtle structural changes might affect cholesterol-lowering efficacy. Such investigations resonate with trending topics in personalized medicine and precision drug design.

The synthesis of 2-Fluoro Atorvastatin tert-Butyl Ester typically involves esterification and fluorination steps under controlled conditions, with yields optimized through green chemistry principles—a hot-button issue in sustainable pharma manufacturing. Patent literature reveals innovative approaches to its preparation, catering to professionals searching for "process optimization strategies" or "scale-up challenges" in API development.

In analytical applications, this compound serves as a reference standard for impurity profiling of atorvastatin formulations, addressing regulatory requirements from agencies like the FDA and EMA. Quality assurance teams frequently inquire about "degradation products" and "stability-indicating methods", making this ester a valuable tool in method validation workflows.

Market analysts note growing procurement of high-value pharmaceutical intermediates like this compound, especially from contract research organizations (CROs) engaged in novel statin development. The rise of cardiovascular generics and biosimilars has further amplified its commercial significance, with supply chain specialists monitoring "API intermediate availability" metrics.

Emerging research explores the compound's utility beyond traditional statin applications, including potential roles in neuroprotection and anti-inflammatory pathways—areas gaining traction in multi-target drug discovery. These interdisciplinary connections make 2-Fluoro Atorvastatin tert-Butyl Ester a compound of interest across diverse research verticals.

Storage and handling protocols emphasize protection from moisture and controlled temperature conditions, with technical datasheets providing detailed guidance on compound stability—a frequently searched parameter by laboratory managers. Proper material safety practices align with global GMP standards, ensuring compliance during research and production activities.

As the pharmaceutical landscape evolves toward next-generation statins, intermediates like 2-Fluoro Atorvastatin tert-Butyl Ester will continue to enable innovation. Its dual role as both a synthetic building block and a reference material underscores its versatility, while ongoing research into structure-property relationships promises to unlock new therapeutic possibilities in metabolic disorder management.